Cas no 145276-04-6 (4-formylpyrimidine-2-carbonitrile)
4-Formylpyrimidine-2-carbonitrile is a versatile heterocyclic compound featuring both a formyl (-CHO) and a cyano (-CN) functional group on a pyrimidine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The formyl group enables further derivatization through condensation or nucleophilic addition reactions, while the nitrile functionality offers additional reactivity for cyclization or hydrolysis. Its high purity and stability under standard conditions ensure reliable performance in multi-step synthetic processes. The compound’s well-defined reactivity profile makes it a preferred choice for researchers developing novel heterocyclic frameworks or fine-tuning molecular properties in drug discovery and material science applications.
145276-04-6 structure
Product Name:4-formylpyrimidine-2-carbonitrile
CAS No:145276-04-6
MF:C6H3N3O
MW:133.107520341873
CID:101753
PubChem ID:10240846
Update Time:2025-06-07
4-formylpyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinecarbonitrile,4-formyl-
- 4-formylpyrimidine-2-carbonitrile
- 2-Pyrimidinecarbonitrile, 4-formyl- (9CI)
- SCHEMBL9324408
- AB74054
- 2-PYRIMIDINECARBONITRILE, 4-FORMYL-
- 145276-04-6
-
- Inchi: 1S/C6H3N3O/c7-3-6-8-2-1-5(4-10)9-6/h1-2,4H
- InChI Key: AIDBODRILYHJIB-UHFFFAOYSA-N
- SMILES: O=CC1C=CN=C(C#N)N=1
Computed Properties
- Exact Mass: 133.02769
- Monoisotopic Mass: 133.027611728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.64
4-formylpyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B592750-5mg |
4-formylpyrimidine-2-carbonitrile |
145276-04-6 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B592750-10mg |
4-formylpyrimidine-2-carbonitrile |
145276-04-6 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B592750-50mg |
4-formylpyrimidine-2-carbonitrile |
145276-04-6 | 50mg |
$ 275.00 | 2022-06-07 |
4-formylpyrimidine-2-carbonitrile Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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